Cas no 1197237-95-8 (2-Bromo-6-(trifluoromethyl)pyrazine)

• Product Name: 2-Bromo-6-(trifluoromethyl)pyrazine
• CAS No: 1197237-95-8
• MF: C₅H₂BrF₃N₂
• MW: 226.981990337372
• MDL: MFCD14702730
• CID: 1210062
• PubChem ID: 56965595
• Update Time: 2025-10-17

2-Bromo-6-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethyl)pyrazine
• 2-Bromo-6-trifluoromethyl-pyrazine
• MFCD14702730
• SCHEMBL24369291
• DTXSID50719195
• ZB0387
• 1197237-95-8
• DB-116642
• 2-Bromo-6-trifluoromethylpyrazine
• Z1269191863
• AS-48034
• XXB23795
• MB14122
• Pyrazine, 2-bromo-6-(trifluoromethyl)-
• CS-0129127
• F17575
• AKOS015946535
• EN300-321045
• DTXCID70669941

• MDL： MFCD14702730
• Inchi： 1S/C5H2BrF3N2/c6-4-2-10-1-3(11-4)5(7,8)9/h1-2H
• InChI Key： HUCJZLJSTLNVJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 225.93536
• Monoisotopic Mass: 225.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-6-(trifluoromethyl)pyrazine

2-Bromo-6-(trifluoromethyl)pyrazine: A Comprehensive Overview

2-Bromo-6-(trifluoromethyl)pyrazine (CAS No. 1197237-95-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Bromo-6-(trifluoromethyl)pyrazine consists of a pyrazine ring with a bromine atom at the 2-position and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of chemical and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 2-Bromo-6-(trifluoromethyl)pyrazine. One notable approach involves the reaction of 6-trifluoromethylpyrazine with bromine or brominating agents under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production and further derivatization.

In the realm of medicinal chemistry, 2-Bromo-6-(trifluoromethyl)pyrazine has been explored as a key intermediate in the synthesis of bioactive compounds. Its reactivity and functional group diversity enable it to serve as a building block for the construction of complex molecules with potential therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antimicrobial, and anticancer activities.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-6-(trifluoromethyl)pyrazine in the development of novel inhibitors for specific protein targets. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on enzymes involved in various disease pathways. The results demonstrated that certain derivatives exhibited potent and selective inhibition, suggesting their potential as lead compounds for drug discovery.

Beyond its applications in drug discovery, 2-Bromo-6-(trifluoromethyl)pyrazine has also found utility in other areas of chemical research. Its unique electronic properties make it an excellent candidate for use in materials science, particularly in the development of functional materials with enhanced performance characteristics. For example, it has been incorporated into polymers to improve their thermal stability and mechanical strength.

The environmental impact of 2-Bromo-6-(trifluoromethyl)pyrazine is another important consideration. Researchers have conducted studies to assess its biodegradability and potential ecological effects. These studies have shown that under certain conditions, the compound can be degraded by microorganisms, reducing its environmental persistence. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2-Bromo-6-(trifluoromethyl)pyrazine (CAS No. 1197237-95-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.